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CAS No.: 17264-74-3
Cat. No.: B093005
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For Researchers, Scientists, and Drug Development Professionals

Introduction

O-chlorobenzoic acid sodium salt, also known as sodium 2-chlorobenzoate, is the sodium
salt of o-chlorobenzoic acid. It is an important intermediate in the synthesis of various
pharmaceuticals, agrochemicals, and dyes.[1] This technical guide provides a comprehensive
overview of its characteristics, including its physicochemical properties, synthesis, purification,
spectral data, and applications.

Physicochemical Properties

The following table summarizes the key physicochemical properties of o-chlorobenzoic acid
sodium salt. It is important to note that while some data is readily available, specific
experimental values for properties such as the melting and boiling points of the sodium salt are
not consistently reported in the literature. In such cases, data for the parent compound, o-
chlorobenzoic acid, is provided for reference.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b093005#bc-rfq
https://www.benchchem.com/product/b093005/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-o-chlorobenzoic-acid-sodium-salt
https://www.benchchem.com/product/b093005
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093005?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Reference

Molecular Formula

C7H4CINaO2

[1]

Molecular Weight

178.55 g/mol

[1]

Appearance

White to off-white

powder/crystals

[2]

Melting Point

Data not available for the
sodium salt. The melting point
of o-chlorobenzoic acid is 142
°C.

[3]

Boiling Point

A boiling point of 275.7 °C at
760 mmHg is listed for
"sodium,2-chlorobenzoate",
though this may be a predicted
value or refer to the free acid.
0-Chlorobenzoic acid

sublimes.

[3]4]

Solubility

Soluble in water.[1] Specific
quantitative data is not readily
available. o-Chlorobenzoic
acid is soluble in hot water,

alcohol, and ether.

[3]

pKa

The pKa of the conjugate acid,
o-chlorobenzoic acid, is 2.89.

[1]

Synthesis and Purification

The most common method for the synthesis of o-chlorobenzoic acid sodium salt is the

neutralization of o-chlorobenzoic acid with a sodium base, typically sodium hydroxide.[1]

Synthesis of o-Chlorobenzoic Acid

O-chlorobenzoic acid can be synthesized via the oxidation of 2-chlorotoluene using a strong

oxidizing agent like potassium permanganate or through the hydrolysis of a,a,a-trichloro-2-
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toluene.[5]

Experimental Protocol: Neutralization of o-
Chlorobenzoic Acid

Materials:

0-Chlorobenzoic acid

Sodium hydroxide (NaOH)

Deionized water

Ethanol (optional, for recrystallization)

Methanol (optional, for recrystallization)

pH indicator or pH meter
Procedure:

 In a suitable reaction vessel, dissolve a known quantity of o-chlorobenzoic acid in water.
Heating may be required to facilitate dissolution.

e Slowly add a stoichiometric amount of a standard solution of sodium hydroxide while stirring.
Monitor the pH of the solution.

o Continue the addition of sodium hydroxide until the pH of the solution reaches neutral (pH
~7), indicating the complete neutralization of the acid.

e The resulting aqueous solution of sodium o-chlorobenzoate can be used directly or the solid
salt can be isolated by evaporating the water under reduced pressure.

Purification

The crude sodium o-chlorobenzoate can be purified by recrystallization. A common solvent
system for recrystallization is a mixture of ethanol and water or methanol and water.[1] The
process involves dissolving the crude salt in a minimum amount of the hot solvent mixture and
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allowing it to cool slowly, which leads to the formation of purified crystals. The crystals can then
be collected by filtration, washed with a small amount of cold solvent, and dried.

Below is a generalized workflow for the synthesis and purification of o-chlorobenzoic acid
sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorobenzoic-acid-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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